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Compound of Interest

Compound Name: 15(Z)-Tetracosenol
Cat. No.: B15549579
Get Quote
\ J

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and experimental protocols for the use of high-purity 15(2)-
Tetracosenol, also known as nervonyl alcohol. Given the limited specific literature on this
particular fatty alcohol, this guide incorporates established methodologies for similar long-chain
unsaturated lipids to provide a robust framework for its application in research and
development.

Commercial Availability of High-Purity 15(Z)-
Tetracosenol

High-purity 15(Z)-Tetracosenol (>99%) is a specialized chemical available from a select
number of commercial suppliers. Researchers should inquire directly with these vendors for
pricing, availability, and detailed certificates of analysis.
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) Product Catalog . CAS Molecular Molecular
Supplier Purity .
Name Number Number Formula Weight
15(2)-
CD 50995-29-
) ) Tetracosen  LP-1099 >99% C24H480 352.64
Biosynsis 4
ol
15-
Alfa 50995-29-
] nervonyl 99%+ C24H480 352.64
Chemistry 4
alcohol

Physicochemical Properties and Storage

15(Z)-Tetracosenol is a long-chain monounsaturated fatty alcohol. Its physical state is typically
a waxy solid at room temperature.[1] For long-term stability, it should be stored in a freezer.[2]

Property Value Reference
Appearance Solid [2]
IUPAC Name (152)-Tetracos-15-en-1-ol [2]

cis-15-Tetracosenol, (2)-

Alternate Names Tetracos-15-en-1-ol, Nervonyl [2]
alcohol
Storage Conditions Freezer [2]

Potential Research Applications

Based on the known biological activities of other long-chain fatty alcohols and unsaturated fatty
acids, 15(Z)-Tetracosenol is a candidate for investigation in several research areas:

 Membrane Biology: As an amphiphilic molecule, 15(Z)-Tetracosenol can be incorporated
into lipid bilayers, potentially modulating membrane fluidity and the function of membrane-
associated proteins.[3][4] The cis-double bond introduces a kink in the hydrocarbon talil,
which is known to increase membrane fluidity.[3]
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» Cell Signaling: Changes in membrane properties can influence cellular signaling pathways.
Some long-chain fatty alcohols have been shown to mobilize intracellular calcium,
suggesting a role in signal transduction.[5]

o Drug Delivery: The physicochemical properties of 15(Z)-Tetracosenol make it a potential
component for the formulation of lipid-based drug delivery systems, such as liposomes and
other nanoparticles.[6][7]

e Metabolic Studies: In biological systems, long-chain fatty alcohols can be metabolized, being
oxidized to their corresponding fatty acids or esterified to form wax esters.[8]

Experimental Protocols

The following protocols are generalized for long-chain unsaturated fatty alcohols and should be
optimized for specific experimental systems.

Solubilization and Preparation of Stock Solutions

Due to its hydrophobic nature, 15(Z)-Tetracosenol is insoluble in aqueous buffers. The use of
an organic solvent is necessary for initial solubilization.

Materials:

e High-purity 15(Z)-Tetracosenol

Ethanol (200 proof, cell culture grade)

Sterile, fatty acid-free Bovine Serum Albumin (BSA) solution (e.g., 10% w/v in phosphate-
buffered saline)

Water bath or sonicator

Sterile microcentrifuge tubes or glass vials

Protocol:

e Accurately weigh the desired amount of 15(Z)-Tetracosenol in a sterile container.
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» Add a minimal amount of ethanol to dissolve the fatty alcohol completely. Gentle warming
(40-50°C) or sonication may be required.

» For cell culture applications, it is recommended to complex the fatty alcohol with a carrier
protein like BSA to enhance solubility and delivery to cells.

e \Warm the BSA solution to 37°C.

« Slowly add the ethanolic solution of 15(Z)-Tetracosenol to the warm BSA solution while
vortexing to facilitate complex formation. The final concentration of ethanol in the cell culture
medium should be kept low (ideally below 0.1%) to avoid solvent toxicity.[9]

 Incubate the mixture at 37°C for at least 30 minutes with gentle agitation.

 Sterilize the final stock solution by passing it through a 0.22 um syringe filter.

Solubilization Workflow

Warm BSA Solution (37°C) |

Slowly, while vortexing .I | Add Ethanolic Solution to BSA |—>

M ol B!

Incubate (37°C, 30 min) |—>

Sterile Filter (0.22 pm)

Weigh 15(Z)-Tetracosenol

Click to download full resolution via product page

Caption: Workflow for solubilizing 15(Z)-Tetracosenol for cell culture.

Preparation of Lipid Vesicles (Liposomes)

15(Z)-Tetracosenol can be incorporated into lipid vesicles to study its effects on membrane
properties or for use as a delivery vehicle. The thin-film hydration method is a common
technique for liposome preparation.[6][7]

Materials:
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e 15(Z)-Tetracosenol

¢ Phospholipids (e.g., POPC, DMPC)

e Chloroform or a chloroform:methanol mixture

» Round-bottom flask

» Rotary evaporator

e Hydration buffer (e.g., PBS, HEPES)

o Extruder with polycarbonate membranes of desired pore size
Protocol:

o Dissolve 15(Z)-Tetracosenol and the desired phospholipids in chloroform in a round-bottom
flask. The molar ratio of the components will depend on the desired properties of the
vesicles.

o Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of
the flask.

o Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

o Hydrate the lipid film by adding the desired aqueous buffer and agitating the flask. The
temperature of the buffer should be above the phase transition temperature of the lipids.

» To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle
suspension can be subjected to extrusion through polycarbonate membranes with a specific
pore size (e.g., 100 nm).
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Dissolve Lipids in Chloroform

'
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'
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'
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'

Extrude for Unilamellar Vesicles
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Caption: Protocol for preparing lipid vesicles containing 15(Z)-Tetracosenol.

Analytical Methods for Characterization
High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)

HPLC-MS is a powerful technique for the separation, identification, and quantification of 15(Z)-
Tetracosenol.

o Chromatography: Reversed-phase chromatography using a C18 column is suitable for
separating the nonpolar fatty alcohol. A gradient elution with a mobile phase consisting of
solvents like methanol, acetonitrile, and water with additives such as formic acid or
ammonium acetate is typically employed.
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Mass Spectrometry: Electrospray ionization (ESI) or atmospheric pressure chemical
ionization (APCI) can be used. In positive ion mode, the molecule can be detected as its
protonated form [M+H]+ or as adducts with sodium [M+Na]+ or ammonium [M+NH4]+.
Tandem mass spectrometry (MS/MS) can be used for structural confirmation and enhanced
selectivity in complex matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for the structural elucidation of 15(Z)-Tetracosenol.

'H NMR: The spectrum will show characteristic signals for the terminal methyl group, the
methylene groups of the long aliphatic chain, the methylene group adjacent to the hydroxyl
group (around 3.6 ppm), the hydroxyl proton (variable chemical shift), and the vinylic protons
of the cis-double bond (around 5.3 ppm).[10]

13C NMR: The spectrum will provide information on all the carbon atoms in the molecule, with
distinct chemical shifts for the carbons of the double bond and the carbon bearing the
hydroxyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can confirm the presence of key functional groups.

A broad absorption band in the region of 3200-3600 cm~* corresponds to the O-H stretching
vibration of the alcohol group.

Strong absorptions in the 2850-3000 cm~1 region are due to the C-H stretching vibrations of
the aliphatic chain.

A peak around 3010 cm~! can indicate the =C-H stretching of the alkene group.

The C-O stretching vibration will appear in the 1000-1260 cm~* region.

Hypothetical Signaling Pathway

While the precise signaling pathways modulated by 15(2)-Tetracsenol are yet to be elucidated,

a plausible mechanism involves its incorporation into the cell membrane, leading to altered

membrane fluidity and the modulation of membrane-bound protein function.
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Caption: Hypothetical signaling pathway initiated by 15(Z)-Tetracosenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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